Cas no 2228637-96-3 (4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol)

• Product Name: 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol
• CAS No: 2228637-96-3
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6425951
• PubChem ID: 165780301
• Update Time: 2025-06-07

4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol
• 2228637-96-3
• EN300-1972459
• 4-amino-4-[2-(difluoromethoxy)phenyl]cyclohexan-1-ol

• Inchi： 1S/C13H17F2NO2/c14-12(15)18-11-4-2-1-3-10(11)13(16)7-5-9(17)6-8-13/h1-4,9,12,17H,5-8,16H2
• InChI Key： AOPSWNYPRSVVTP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(CCC(CC1)O)N)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol

Introduction to 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol (CAS No. 2228637-96-3)

4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol, identified by its CAS number 2228637-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexane backbone substituted with an amino group and a phenyl ring bearing a difluoromethoxy moiety. The structural features of this molecule make it a promising candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The molecular structure of 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol consists of a cyclohexane ring linked to an amino group at the 4-position and a phenyl ring at the 2-position, which is further functionalized with a difluoromethoxy group. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in the design of drugs with enhanced binding affinity and selectivity. The presence of both an amino group and a difluoromethoxy group also suggests potential for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of small molecules that can modulate biological processes through interaction with specific targets. The structural motif of 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol aligns well with this trend, as it combines elements that are frequently found in bioactive compounds. For instance, the amino group can serve as a hydrogen bond acceptor or donor, while the difluoromethoxy group can enhance metabolic stability and lipophilicity. These features make it an attractive scaffold for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol is its potential application in the treatment of neurological disorders. The cyclohexane ring provides a rigid scaffold that can mimic natural amino acids, while the phenyl ring and its substituents can interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have suggested that compounds with similar structural features may have neuroprotective properties, making 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol a promising candidate for further exploration in this area.

Moreover, the compound's difluoromethoxy group is known to enhance binding affinity to certain biological targets due to its ability to form strong hydrogen bonds and its influence on electronic distribution. This feature has been leveraged in the development of various drugs targeting receptors such as serotonin and dopamine receptors, which play crucial roles in mood regulation and cognitive function. The potential for 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol to interact with these receptors has prompted researchers to investigate its efficacy in models of depression and anxiety.

Recent advances in computational chemistry have also facilitated the study of 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol by enabling high-throughput virtual screening and molecular docking simulations. These techniques have allowed researchers to predict binding interactions between the compound and potential target proteins with remarkable accuracy. Such computational approaches have been instrumental in identifying lead compounds for further optimization and experimental validation. The integration of computational methods with traditional experimental techniques has significantly accelerated the drug discovery process, making compounds like 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol more accessible for therapeutic development.

In addition to its potential applications in neurological disorders, 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol may also have implications in other therapeutic areas. For example, its structural features could make it useful in developing treatments for inflammatory diseases or cancer. The ability of the compound to modulate enzyme activity or receptor binding has been observed in several preclinical studies, suggesting broad pharmacological utility. Further research is warranted to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 4-amino-4-2-(difluoromethoxy)phenylcyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups into a rigid cyclic framework requires careful planning to ensure regioselectivity and high yield. However, advances in synthetic methodology have made it increasingly feasible to construct complex molecules like this one efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in assembling the required structural motifs.

Once synthesized, 4-amino - 44 - - - - - - - - - - - - (difluoromethoxy)phenylcyclohexan - 1 - ol can be subjected to rigorous pharmacological testing to assess its efficacy and safety profile. In vitro assays can provide initial insights into its biological activity, while animal models can offer more comprehensive evaluations before human clinical trials are initiated. The integration of these experimental approaches with modern biotechnological tools has streamlined the process of translating laboratory discoveries into viable therapeutic options.

The future prospects for 4-amino - 44 - (difluoromethoxy)phenylcyclohexan - 1 - ol are promising, given its unique structural features and potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this one may play an increasingly important role in addressing unmet medical needs. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential to bring these promising candidates from bench to market efficiently.